BE“GHE Foundational & Exploratory

Check Availability & Pricing

Parp1-IN-5 mechanism of action in DNA repair
pathways

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Parp1-IN-5

Cat. No.: B11933143
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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